2-Methyl-5-nitrobenzothiazole

• IUPAC Name: 2-methyl-5-nitro-1,3-benzothiazole
• InChI: InChI=1S/C8H6N2O2S/c1-5-9-7-4-6(10(11)12)2-3-8(7)13-5/h2-4H,1H3
• InChI Key: VEWGTWPJKSPGCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C8H6N2O2S
• DSSTOX Substance ID: DTXSID9062722
• Molecular Weight: 194.21 g/mol
• CAS RN: 2941-66-4

Description

2-Methyl-5-nitrobenzothiazole is an organic compound that can be used as an amide coupling reagent. It consists of a benzene ring fused with a thiazole ring.

Molecular Structure Analysis

The molecular formula of 2-Methyl-5-nitrobenzothiazole is C8H6N2O2S. Its molecular weight is 194.21.

Physical And Chemical Properties Analysis

2-Methyl-5-nitrobenzothiazole has a density of 1.4±0.1 g/cm3, a boiling point of 336.5±15.0 °C at 760 mmHg, and a flash point of 157.3±20.4 °C. It has 4 hydrogen bond acceptors, 0 hydrogen bond donors, and 1 freely rotating bond.

Scientific Research Applications

Chemical Synthesis and Modifications

• Ring Opening and Derivative Formation : 2-Methyl-5-nitrobenzothiazole can undergo chemical transformations such as ring opening. For instance, 6-Nitrobenzothiazole reacts with methoxide ion to form anionic adducts, which can be further processed to yield various derivatives like 2-methoxymethylenamino-5-nitrophenyl methyl sulphide (Bartoli, Fiorentino, Ciminale, & Todesco, 1974).

• Preparation of Azo Dyes : 2-Amino-6-nitrobenzothiazole, a derivative, is used as a diazo component in the preparation of azo dyes. It's synthesized via hydrolysis of 2-acetylamino-6-nitrobenzothiazole (Jirman & Čermák, 1989).

Analytical Chemistry Applications

• Voltammetric Determination : 2-Amino-6-nitrobenzothiazole can be detected using voltammetry, an electrochemical method, indicating its relevance in analytical chemistry (Deýlová, Vyskočil, & Barek, 2014).

Synthesis of Novel Compounds

• Microwave-Activated Synthesis : The compound facilitates the synthesis of novel derivatives under microwave activation, showing its potential in speeding up chemical reactions (Njoya, Gellis, Crozet, & Vanelle, 2003).

• Inhibitor Design : Derivatives of 2-Methyl-5-nitrobenzothiazole have been designed and synthesized to act as monoamine oxidase inhibitors, indicating its potential in pharmacological research (Tripathi & Ayyannan, 2016).

Antimicrobial and Antitubercular Agents

• Antimicrobial and Antifungal Agents : 2-Methyl-5-nitrobenzothiazole derivatives have been synthesized and evaluated for their antimicrobial and antifungal activities, suggesting their potential in the development of new therapeutic agents (Samadhiya, Sharma, Srivastava, & Srivastava, 2014).

• antitubercular agents, highlighting the role of 2-Methyl-5-nitrobenzothiazole in the synthesis of compounds that could be significant in combating tuberculosis (Samadhiya, Sharma, Srivastava, & Srivastava, 2014).

Catalytic and Electrochemical Properties

• Surface-Enhanced Raman Scattering : Studies involving benzotriazole derivatives including 5-nitrobenzotriazole (a related compound) have been conducted to understand copper corrosion inhibition mechanisms, indicating potential applications in materials science and corrosion studies (Aramaki, Kiuchi, Sumiyoshi, & Nishihara, 1991).

Medicinal Chemistry

• Antitumor Activity : Research on fluoro-substituted 6-amino-2-phenylbenzothiazole hydrochloride salts (derivatives of 2-Methyl-5-nitrobenzothiazole) has demonstrated significant antitumor activity in vitro and in vivo, suggesting its utility in developing cancer therapies (Stojković et al., 2006).

• antimicrobial agents (Yurttaş et al., 2020).

Chemical Reaction Studies

• Ring Opening and Closing Studies : Detailed nuclear magnetic resonance studies on the reaction between 6-nitrobenzothiazole and methoxide ion have provided insights into the ring-opening and closing mechanisms in heterocyclic compounds, emphasizing the importance of 2-Methyl-5-nitrobenzothiazole in understanding fundamental chemical reactions (Bartoli, Ciminale, & Todesco, 1975).

Safety and Hazards

2-Methyl-5-nitrobenzothiazole may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin, eyes, or clothing.

Future Directions

While specific future directions for 2-Methyl-5-nitrobenzothiazole were not found in the search results, benzothiazole derivatives are a significant area of research in synthetic and medicinal chemistry. The structural diversity and wide range of pharmacological properties of these compounds make them valuable for the development of novel therapeutics.

Synthesis routes and methods

Procedure details

A suspension of 10.13 g of 2,4-dinitrochlorobenzene and 15 g of thioacetamide in 50 ml of sulpholane was heated to 100° C. and stirred at this temperature for 1 hour. After cooling, the mixture was clarified. 200 ml of water were added to the filtrate. The solid was filtered off with suction, washed with water and dried.